Cas no 29956-85-2 (Benzamide,2,3,4,5,6-pentachloro-)

• Product Name: Benzamide,2,3,4,5,6-pentachloro-
• CAS No: 29956-85-2
• MF: C₇H₂Cl₅NO
• MW: 293.361876964569
• CID: 278688
• Update Time: 2024-01-27

Benzamide,2,3,4,5,6-pentachloro- Chemical and Physical Properties

Names and Identifiers

• Benzamide,2,3,4,5,6-pentachloro-
• Mihozin
• Pentachlorobenzamide
• Pentachlorobenzoylamide
• Benzamide, 2,3,4,5,6-pentachloro-

• Inchi： 1S/C7H2Cl5NO/c8-2-1(7(13)14)3(9)5(11)6(12)4(2)10/h(H2,13,14)
• InChI Key： WHKQPTLEJWMAQS-UHFFFAOYSA-N
• SMILES： C(N)(=O)C1=C(Cl)C(Cl)=C(Cl)C(Cl)=C1Cl

Computed Properties

• Exact Mass: 290.85816
• Monoisotopic Mass: 290.858
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.747±0.06 g/cm3(Predicted)
• Boiling Point: 268.6±40.0 °C(Predicted)
• PSA: 43.09
• pka: 13.25±0.50(Predicted)